3-Amino-1-methanesulfonylpyrrolidine
Overview
Description
3-Amino-1-methanesulfonylpyrrolidine is a chemical compound with the molecular weight of 164.23 . Its IUPAC name is 1-(methylsulfonyl)-3-pyrrolidinamine . It is typically stored at temperatures between 2-8°C . The compound is usually in the form of a white to yellow solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H12N2O2S/c1-10(8,9)7-3-2-5(6)4-7/h5H,2-4,6H2,1H3 . The InChI key is UDYSDVVJHGYAHB-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 164.23 . It is typically stored at temperatures between 2-8°C . The compound is usually in the form of a white to yellow solid .Scientific Research Applications
1. Catalytic Activity in Organic Synthesis
3-Amino-1-methanesulfonylpyrrolidine, as part of a compound like nicotinum methane sulfonate (NMS), demonstrates significant catalytic activity. NMS, which includes this compound, is used as a catalyst in the synthesis of 2-amino-3-cyanopyridines under solvent-free conditions. This application highlights its potential as a mild, efficient, and economic catalyst in organic synthesis (Tamaddon & Azadi, 2018).
2. Stereospecific Synthesis
The compound shows usefulness in stereospecific synthesis, particularly in the production of chiral nonracemic 1-(2-pyridinyl)ethylamines. This application involves stereospecific substitutions of optically pure 1-(pyridinyl)ethyl methanesulfonates with various amines, where this compound can play a role (Uenishi et al., 2004).
3. Amino Acid Analysis
In biochemistry, this compound is involved in amino acid analysis methodologies. An example is its use in a procedure for determining the precise amino acid composition of proteins or peptides from a single hydrolysate, enhancing the accuracy and efficiency of amino acid analysis (Simpson, Neuberger, & Liu, 1976).
4. Organic Synthesis and Rearrangements
It is used in organic synthesis, particularly in the rearrangement of 2-(α-hydroxyalkyl)azetidines into 3-(chloro- or methanesulfonyloxy)pyrrolidines. This showcases its role in facilitating specific organic transformations and syntheses (Durrat et al., 2008).
5. Selective Mesylation
The compound is valuable in selective mesylation processes, differentiating amino groups from each other in molecular structures. This application is crucial for specific chemical modifications in organic synthesis and pharmaceutical research (Kim et al., 1999).
Mechanism of Action
Sulfonamides, such as 3-Amino-1-methanesulfonylpyrrolidine, are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid. They block bacterial biosynthesis of folic acid and, subsequently, pyrimidines and purines required for nucleic acid synthesis .
Safety and Hazards
properties
IUPAC Name |
1-methylsulfonylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2S/c1-10(8,9)7-3-2-5(6)4-7/h5H,2-4,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDYSDVVJHGYAHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70693847 |
Source
|
| Record name | 1-(Methanesulfonyl)pyrrolidin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70693847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
662116-71-4 |
Source
|
| Record name | 1-(Methylsulfonyl)-3-pyrrolidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=662116-71-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Methanesulfonyl)pyrrolidin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70693847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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